![molecular formula C30H35N3O5 B3934700 N-[4-(4-benzoyl-1-piperazinyl)phenyl]-3,4,5-triethoxybenzamide](/img/structure/B3934700.png)
N-[4-(4-benzoyl-1-piperazinyl)phenyl]-3,4,5-triethoxybenzamide
Overview
Description
N-[4-(4-benzoyl-1-piperazinyl)phenyl]-3,4,5-triethoxybenzamide, also known as BPTB, is a chemical compound that belongs to the class of benzamides. It has gained significant attention from researchers due to its potential use in various scientific applications, particularly in the field of medicine. BPTB is a promising compound that has shown remarkable biochemical and physiological effects, making it a subject of interest for further research.
Mechanism of Action
The mechanism of action of N-[4-(4-benzoyl-1-piperazinyl)phenyl]-3,4,5-triethoxybenzamide involves its binding to dopamine receptors in the brain, which results in the inhibition of dopamine release. This leads to a decrease in the activity of dopaminergic neurons, which is responsible for the antipsychotic effects of N-[4-(4-benzoyl-1-piperazinyl)phenyl]-3,4,5-triethoxybenzamide. Additionally, N-[4-(4-benzoyl-1-piperazinyl)phenyl]-3,4,5-triethoxybenzamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is responsible for the production of prostaglandins. This leads to the anti-inflammatory effects of N-[4-(4-benzoyl-1-piperazinyl)phenyl]-3,4,5-triethoxybenzamide.
Biochemical and Physiological Effects
N-[4-(4-benzoyl-1-piperazinyl)phenyl]-3,4,5-triethoxybenzamide has been shown to exhibit remarkable biochemical and physiological effects. It has been found to have potent antipsychotic, analgesic, anti-inflammatory, and anti-tumor properties. Additionally, N-[4-(4-benzoyl-1-piperazinyl)phenyl]-3,4,5-triethoxybenzamide has been shown to have a low toxicity profile, making it a promising candidate for further research.
Advantages and Limitations for Lab Experiments
N-[4-(4-benzoyl-1-piperazinyl)phenyl]-3,4,5-triethoxybenzamide has several advantages and limitations for lab experiments. One of the main advantages is its low toxicity profile, which makes it a safe candidate for further research. Additionally, N-[4-(4-benzoyl-1-piperazinyl)phenyl]-3,4,5-triethoxybenzamide has been shown to exhibit potent effects at low concentrations, making it a cost-effective option for lab experiments. However, one of the limitations of N-[4-(4-benzoyl-1-piperazinyl)phenyl]-3,4,5-triethoxybenzamide is its limited solubility in water, which can make it difficult to work with in certain experimental conditions.
Future Directions
There are several future directions for research on N-[4-(4-benzoyl-1-piperazinyl)phenyl]-3,4,5-triethoxybenzamide. One potential direction is the investigation of its potential use in the treatment of various psychiatric and neurological disorders, including schizophrenia, bipolar disorder, and depression. Additionally, further research can be conducted to explore the anti-inflammatory and anti-tumor properties of N-[4-(4-benzoyl-1-piperazinyl)phenyl]-3,4,5-triethoxybenzamide, which may lead to the development of new treatments for various inflammatory and cancerous conditions. Furthermore, the development of new synthesis methods for N-[4-(4-benzoyl-1-piperazinyl)phenyl]-3,4,5-triethoxybenzamide may lead to the production of more efficient and cost-effective compounds.
Scientific Research Applications
N-[4-(4-benzoyl-1-piperazinyl)phenyl]-3,4,5-triethoxybenzamide has been extensively studied for its potential use in various scientific research applications. It has been found to exhibit potent antipsychotic and analgesic effects, making it a promising candidate for the treatment of various psychiatric and neurological disorders. Additionally, N-[4-(4-benzoyl-1-piperazinyl)phenyl]-3,4,5-triethoxybenzamide has been shown to have anti-inflammatory and anti-tumor properties, which make it a potential candidate for the treatment of various inflammatory and cancerous conditions.
properties
IUPAC Name |
N-[4-(4-benzoylpiperazin-1-yl)phenyl]-3,4,5-triethoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H35N3O5/c1-4-36-26-20-23(21-27(37-5-2)28(26)38-6-3)29(34)31-24-12-14-25(15-13-24)32-16-18-33(19-17-32)30(35)22-10-8-7-9-11-22/h7-15,20-21H,4-6,16-19H2,1-3H3,(H,31,34) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ONHIBOHMTURFRW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=CC=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H35N3O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
517.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(4-benzoylpiperazin-1-yl)phenyl]-3,4,5-triethoxybenzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N~2~-[4-chloro-3-(trifluoromethyl)phenyl]-N~2~-(methylsulfonyl)-N~1~-(tetrahydro-2-furanylmethyl)glycinamide](/img/structure/B3934638.png)
![N-{[(4-sec-butylphenyl)amino]carbonothioyl}-4-methyl-3-nitrobenzamide](/img/structure/B3934645.png)
![4-{[(3,4-dimethylphenyl)(methylsulfonyl)amino]methyl}-N-(tetrahydro-2-furanylmethyl)benzamide](/img/structure/B3934650.png)
![1,3-dimethoxy-2-{2-[2-(4-methoxyphenoxy)ethoxy]ethoxy}benzene](/img/structure/B3934670.png)
![N-methyl-1-{2-[(2-methylprop-2-en-1-yl)oxy]phenyl}-N-[(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)methyl]methanamine](/img/structure/B3934678.png)
![2-[methyl(1-thieno[2,3-d]pyrimidin-4-yl-4-piperidinyl)amino]ethanol](/img/structure/B3934680.png)
![N-{[4-(2-chloro-4-nitrophenyl)-1-piperazinyl]carbonothioyl}-1-benzofuran-2-carboxamide](/img/structure/B3934685.png)
![2-[5-(4-chlorophenyl)-2-furyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one](/img/structure/B3934687.png)
![butyl 4-({4-[2-(4-chloro-3-nitrophenyl)-2-oxoethoxy]-4-oxobutanoyl}amino)benzoate](/img/structure/B3934705.png)
![1-{[2-[(cyclopropylmethyl)sulfonyl]-1-(2-methoxyethyl)-1H-imidazol-5-yl]methyl}-N,N-diethyl-3-piperidinecarboxamide](/img/structure/B3934709.png)
![N-[6-tert-butyl-3-(4-morpholinylcarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-yl]-2-furamide](/img/structure/B3934719.png)